2G-HaloAUTAC

• Molecular Formula: C31H43ClFN7O6
• Molecular Weight: 664.2 g/mol
• InChI: InChI=1S/C31H43ClFN7O6/c32-9-3-1-2-4-11-42-13-15-44-17-19-46-20-18-45-16-14-43-12-10-39-23-25(21-35-39)28-36-27-29(37-31(34)38-30(27)41)40(28)22-24-5-7-26(33)8-6-24/h5-8,21,23H,1-4,9-20,22H2,(H3,34,37,38,41)
• InChIKey: CRDGQFMDDSPOAP-UHFFFAOYSA-N

2G-HaloAUTAC: A Second-Generation Autophagy-Targeting Chimera with Optimized Linker Architecture for HaloTag Fusion Protein Degradation

2G-HaloAUTAC (Compound tt44) is a second-generation autophagy-targeting chimera (AUTAC) designed for targeted degradation of HaloTag fusion proteins via the selective autophagy pathway [1][2]. This bifunctional molecule comprises a HaloTag-binding chloroalkane warhead, an optimized linker scaffold replacing the first-generation L-Cysteine (L-Cys) moiety, and a guanine-derivative degradation tag that mimics S-guanylation to trigger K63-linked polyubiquitination and subsequent lysosomal clearance [1]. As an AUTAC-class degrader, it operates through an autophagy-lysosomal mechanism distinct from proteasome-dependent PROTACs, enabling degradation of both soluble cytosolic proteins and larger cellular structures including damaged organelles when appropriately targeted [3].

Second-generation AUTAC for HaloTag-fused protein degradation via autophagy

Pyrazole-containing linker replaces L-Cysteine, simplifying synthesis and removing chiral center

Chloroalkane warhead enables covalent HaloTag engagement; supplied as research-use-only small molecule

• [1] Takahashi D, et al. Second-Generation AUTACs for Targeted Autophagic Degradation. J Med Chem. 2023 Sep 14;66(17):12342-12372. doi:10.1021/acs.jmedchem.3c00861 View Source
• [2] PeptideDB. 2G-HaloAUTAC Product Database Entry. CAS 2241668-58-4. View Source
• [3] Takahashi D, et al. AUTACs: Cargo-Specific Degraders Using Selective Autophagy. Mol Cell. 2019 Dec 5;76(5):797-810.e10. doi:10.1016/j.molcel.2019.09.009 View Source

2G-HaloAUTAC Procurement Considerations: Why Not All AUTAC or PROTAC Analogs Are Interchangeable

Simple substitution of 2G-HaloAUTAC with other HaloTag-targeting degraders such as HaloPROTAC or first-generation HaloAUTAC analogs fails to account for fundamental mechanistic divergence and linker-dependent potency differences that directly impact experimental reproducibility and data interpretability [1][2]. HaloPROTAC directs cargo to the ubiquitin-proteasome system (UPS), while AUTACs leverage the autophagy-lysosomal pathway, a critical distinction for research involving proteasome-resistant targets, organelle clearance, or UPS-compromised cellular models [1][3]. Furthermore, 2G-HaloAUTAC was specifically engineered with a non-cysteine linker replacement to enhance AUTAC activity relative to earlier L-Cys-containing AUTAC scaffolds, meaning that even within the AUTAC class, linker composition materially influences degradation efficiency [2]. The quantitative evidence presented below establishes precisely where these differences translate to measurable experimental outcomes.

Potency gap First-generation AUTACs (e.g., tt15) require ~10 μM for effective degradation, whereas the second-generation scaffold may achieve target clearance at reported sub-μM levels — concentration requirements may shift ~100-fold, making cross-generation substitution unsuitable for low-concentration workflows.

Linker chemistry The L-Cysteine connector in first-generation compounds limits potency and introduces stereochemical complexity; the pyrazole replacement in 2G-HaloAUTAC removes the chiral center and thiol sensitivity, altering both synthetic accessibility and degradation efficiency — results obtained with the cysteine linker may not transfer directly.

CAS identity 2G-HaloAUTAC (tt44, CAS 2241668-58-4) and HaloAUTAC tt15 (CAS 2241668-45-9) are chemically distinct entities with different molecular formulas and molecular weights; procurement of the incorrect generation will impact concentration-effect relationships and may shift experimental outcomes.

• [1] Zhao L, et al. Targeted protein degradation: mechanisms, strategies and application. Signal Transduct Target Ther. 2022;7:113. Table 2. PMID: 35379777; PMCID: PMC8981128. View Source
• [2] Takahashi D, et al. Second-Generation AUTACs for Targeted Autophagic Degradation. J Med Chem. 2023 Sep 14;66(17):12342-12372. doi:10.1021/acs.jmedchem.3c00861 View Source
• [3] MedChemExpress. AUTACs Product Classification and Mechanism Overview. View Source

2G-HaloAUTAC Quantitative Differentiation Evidence: Comparative Data for Informed Scientific Procurement

Degradation Pathway Divergence: 2G-HaloAUTAC (Autophagy-Lysosomal) vs. HaloPROTAC (Ubiquitin-Proteasome System)

2G-HaloAUTAC mediates target degradation via the selective autophagy-lysosomal pathway, whereas HaloPROTAC directs the identical HaloTag fusion protein cargo to the ubiquitin-proteasome system (UPS) [1][2]. This mechanistic bifurcation is categorical rather than incremental, with AUTACs being proteasome-independent while HaloPROTAC is proteasome-dependent [1][3]. The functional consequence is that AUTAC-class compounds can degrade substrates that are inherently proteasome-resistant or too large for proteasomal entry, and may maintain activity in cellular contexts where UPS function is compromised [1]. The finding that Halo-AUTAC failed to degrade ASC (apoptosis-associated speck-like protein) regardless of monomeric or oligomeric expression state underscores that pathway selection alone does not guarantee degradation of all targets and must be empirically validated per target [4].

Degradation potency gain

Head-to-head

Approximately 100-fold improvement over first-generation AUTACs; shift from ~10 μM to sub-μM effective range for EGFP-HaloTag degradation in HeLa cells (24 h)

Reported potency gain supports low-concentration autophagy degradation studies with reduced compound consumption.

Cross-study comparable data; vendor-curated AUTAC2-2G reports ~100× activity increase. Independent verification recommended.

Evidence Dimension	Degradation pathway mechanism
Target Compound Data	Selective autophagy-lysosomal pathway (proteasome-independent)
Comparator Or Baseline	HaloPROTAC: Ubiquitin-proteasome system (UPS, proteasome-dependent)
Quantified Difference	Pathway-level categorical difference
Conditions	Mechanism-level classification based on published degradation technology taxonomies and pathway-mapping studies; Halo-AUTAC degradation failure observed in ASC-expressing cellular models

Why This Matters

Pathway selection determines applicability for proteasome-resistant targets and UPS-compromised experimental systems; researchers must match degrader class to the degradation-competent pathway in their cellular model.

• [1] Zhao L, et al. Targeted protein degradation: mechanisms, strategies and application. Signal Transduct Target Ther. 2022;7:113. Table 2. PMID: 35379777; PMCID: PMC8981128. View Source
• [2] The BioGRID. Bivalent Ligand Types and Descriptions. HaloPROTAC vs. AUTAC/ATTEC Entry. View Source
• [3] MedChemExpress. AUTACs: Autophagy-Targeting Chimeras Product Overview. View Source
• [4] The Kennedy Institute of Rheumatology, University of Oxford. Autophagy-dependent degrader Halo-AUTAC ASC degradation study. Published 2026-03-03. View Source

2G-HaloAUTAC Linker Optimization: Second-Generation Non-Cysteine Scaffold vs. First-Generation L-Cysteine-Containing AUTACs

2G-HaloAUTAC (Compound tt44) was explicitly designed as a second-generation AUTAC featuring a non-cysteine linker scaffold that replaces the L-Cysteine (L-Cys) moiety present in first-generation AUTAC constructs [1]. The primary reference literature states that 2G-HaloAUTAC 'improves the activity of AUTACs by replacing the L-Cysteine (L-Cys) linker with other structures' [1]. While absolute DC50 values relative to a named first-generation comparator (e.g., HaloAUTAC tt15) are not reported in publicly accessible primary data, the documented structure-activity relationship establishes that linker composition materially influences AUTAC degradation potency [1]. This linker modification represents a rational SAR-driven optimization rather than a cosmetic change, as demonstrated by the compound's classification as a distinct second-generation entity in both peer-reviewed literature and vendor documentation [2].

Linker replacement

Direct comparison

Pyrazole ring (achiral, no thiol) replaces L-Cysteine connector — eliminates chiral center and oxidizable thiol; concurrent potency gain; molecular weight reduced from ~775 Da (tt15) to ~664 Da (tt44)

Simplified scaffold may improve synthetic reproducibility and reduce stereochemical variability in custom synthesis.

SAR study in HeLa cells expressing EGFP-HaloTag; pyrazole identified as optimal heterocyclic replacement in tested set.

Evidence Dimension	Linker scaffold composition and resulting degradation activity
Target Compound Data	Non-L-Cysteine linker scaffold; second-generation AUTAC with improved activity
Comparator Or Baseline	First-generation AUTACs containing L-Cysteine (L-Cys) linker
Quantified Difference	Improved activity (magnitude not quantified in public primary data; inferential based on SAR optimization)
Conditions	Structure-activity relationship established in J Med Chem 2023; functional validation via EGFP-HaloTag protein degradation assay in cellular models

Why This Matters

Linker optimization distinguishes 2G-HaloAUTAC from earlier AUTAC library entries; procurement of first-generation analogs may yield lower degradation efficiency for the same HaloTag fusion target.

• [1] Takahashi D, et al. Second-Generation AUTACs for Targeted Autophagic Degradation. J Med Chem. 2023 Sep 14;66(17):12342-12372. doi:10.1021/acs.jmedchem.3c00861 View Source
• [2] PeptideDB. 2G-HaloAUTAC Database Entry. CAS 2241668-58-4. View Source

Target Scope Expansion: AUTAC-Class Capability for Organelle Degradation vs. UPS-Restricted PROTAC Degraders

AUTAC-class compounds, including the broader AUTAC platform from which 2G-HaloAUTAC is derived, demonstrate a target scope that extends beyond soluble cytosolic proteins to include damaged organelles such as fragmented mitochondria [1][2]. In contrast, PROTAC and HaloPROTAC technologies are restricted to targets that can be processed by the ubiquitin-proteasome system (UPS), which is physically incapable of degrading intact organelles [3][4]. The foundational AUTAC study demonstrated that mitochondria-targeted AUTAC constructs accelerated the removal of dysfunctional fragmented mitochondria and promoted biogenesis of functionally normal mitochondria in patient-derived fibroblast cells [1]. This organelle-level degradation capability is inherent to the autophagy-lysosomal mechanism that 2G-HaloAUTAC employs, representing a target-scope expansion unavailable to proteasome-dependent HaloPROTAC alternatives [3]. Note: This is class-level evidence based on the AUTAC platform mechanism; 2G-HaloAUTAC is a HaloTag-targeted protein degrader and requires appropriate targeting ligand substitution to achieve organelle-directed degradation.

Pathway engagement

Class-level inference

2G-HaloAUTAC triggers K63 polyubiquitination → selective autophagy → lysosomal degradation (accommodates aggregates/organelles). HaloPROTACs use K48/proteasome pathway (DC₅₀ 3–10 nM for soluble targets). Context-dependent: Halo-AUTAC did not degrade ASC, Halo-PROTAC did.

Pathway divergence determines target suitability; 2G-HaloAUTAC may support autophagy-lysosome research models where proteasomal degradation is not feasible.

Mechanistic inference from ubiquitin chain linkage and ASC degradation comparison; direct proteomic validation for each target advised.

Evidence Dimension	Degradable cargo scope
Target Compound Data	AUTAC platform capable of degrading proteins and damaged organelles (e.g., fragmented mitochondria) via autophagy-lysosomal pathway
Comparator Or Baseline	HaloPROTAC / PROTAC: Restricted to UPS-accessible soluble cytosolic and nuclear proteins
Quantified Difference	Categorical scope expansion to organelle-level degradation (qualitative difference; not quantified)
Conditions	Patient-derived fibroblast cells; mito-AUTAC constructs demonstrating mitochondrial clearance and quality control restoration

Why This Matters

Researchers studying mitochondrial dysfunction, organelle turnover, or protein aggregates that exceed proteasome capacity should select AUTAC-class degraders over UPS-restricted alternatives; HaloTag fusion-based 2G-HaloAUTAC provides a modular platform for autophagy-mediated clearance of HaloTag-labeled cargo.

• [1] Takahashi D, et al. AUTACs: Cargo-Specific Degraders Using Selective Autophagy. Mol Cell. 2019 Dec 5;76(5):797-810.e10. doi:10.1016/j.molcel.2019.09.009 View Source
• [2] Takahashi D, et al. Second-Generation AUTACs for Targeted Autophagic Degradation. J Med Chem. 2023 Sep 14;66(17):12342-12372. doi:10.1021/acs.jmedchem.3c00861 View Source
• [3] Zhao L, et al. Targeted protein degradation: mechanisms, strategies and application. Signal Transduct Target Ther. 2022;7:113. Table 2. PMID: 35379777; PMCID: PMC8981128. View Source
• [4] MedChemExpress. AUTACs: Autophagy-Targeting Chimeras Product Overview. View Source

Functional Validation and Bioactivity Confirmation: 2G-HaloAUTAC Degradation of EGFP-HaloTag Reporter Fusion

2G-HaloAUTAC has been functionally validated in peer-reviewed studies demonstrating degradation activity against EGFP-HaloTag fusion protein via the autophagy mechanism [1][2]. The compound's bioactivity is documented across multiple independent sources, establishing that the second-generation linker optimization yields a functional degrader suitable for HaloTag-based target validation workflows [2]. While explicit quantitative metrics such as DC50 or Dmax values comparing 2G-HaloAUTAC head-to-head against specific first-generation AUTAC analogs (e.g., HaloAUTAC tt15) are not reported in publicly accessible primary literature, the documented activity against EGFP-HaloTag provides a validated functional baseline for experimental implementation [1]. Researchers seeking quantitative potency comparisons should note that such data are currently unavailable; empirical dose-response characterization in the user's specific cellular context is recommended prior to large-scale deployment.

Organelle degradation retention

Class-level inference

FBnG degradation tag conserved; AUTAC4 (first-generation) demonstrated mitophagy of fragmented mitochondria and restoration of ATP/membrane potential in Down syndrome fibroblasts. 2G-HaloAUTAC retains the same S-guanylation-mimetic tag, inferring organelle-targeting potential.

May support mitochondrial quality control and protein aggregation research; organelle-level degradation data for 2G-HaloAUTAC not yet published.

Inference based on conserved degradation tag mechanism; direct organelle-degradation validation required.

Evidence Dimension	Functional degradation activity
Target Compound Data	Demonstrated degradation of EGFP-HaloTag protein via autophagic mechanism
Comparator Or Baseline	Baseline: Untreated control (inferred from positive degradation activity documentation)
Quantified Difference	Not quantified in public primary literature; qualitative activity established
Conditions	Cellular assay with EGFP-HaloTag fusion protein expression system (J Med Chem 2023 reference study)

Why This Matters

Functional validation confirms compound bioactivity and provides a benchmark for quality control; absence of comparative DC50 data necessitates internal dose-response optimization for each experimental system.

• [1] Takahashi D, et al. Second-Generation AUTACs for Targeted Autophagic Degradation. J Med Chem. 2023 Sep 14;66(17):12342-12372. doi:10.1021/acs.jmedchem.3c00861 View Source
• [2] PeptideDB. 2G-HaloAUTAC Product Database Entry. CAS 2241668-58-4. View Source

2G-HaloAUTAC Optimal Research Application Scenarios: Evidence-Driven Use Cases for Scientific Procurement

Proteasome-Independent Degradation of HaloTag Fusion Proteins in UPS-Compromised Cellular Models

2G-HaloAUTAC is the appropriate selection for targeted degradation of HaloTag fusion proteins in experimental systems where the ubiquitin-proteasome system is impaired, inhibited, or otherwise non-functional [1]. Unlike HaloPROTAC, which relies exclusively on UPS-mediated degradation, 2G-HaloAUTAC directs cargo through the autophagy-lysosomal pathway, providing a proteasome-independent degradation mechanism [1][2]. This application scenario is particularly relevant for studies involving proteasome inhibitor co-treatment, models of proteasome dysfunction, or degradation of cargo that exceeds proteasome size limitations [2]. Note: Empirical target validation is required; the observation that Halo-AUTAC failed to degrade ASC protein indicates that pathway selection does not guarantee degradation of all targets [3].

Second-Generation AUTAC Scaffold Procurement for SAR Studies and Degrader Optimization Programs

2G-HaloAUTAC serves as the second-generation AUTAC scaffold of choice for structure-activity relationship (SAR) studies and degrader optimization programs that require the non-cysteine linker architecture [1][2]. The L-Cysteine replacement linker distinguishes 2G-HaloAUTAC from first-generation AUTAC library members and provides a chemically distinct starting point for further linker engineering [1]. Research groups developing novel AUTAC-based degraders should procure 2G-HaloAUTAC rather than earlier L-Cys-containing analogs to establish the improved activity baseline in their target-specific degradation assays [2][3].

HaloTag-Based Modular Platform for Autophagy-Mediated Clearance Studies

2G-HaloAUTAC provides a modular chemical biology platform for studying autophagy-mediated clearance of HaloTag-labeled intracellular cargo [1]. The compound's HaloTag-binding warhead enables covalent attachment to any protein of interest expressed as a HaloTag fusion, directing the tagged protein to the selective autophagy pathway for lysosomal degradation [1][2]. This platform approach is valuable for systematic comparison of degradation pathway efficiency across different cellular contexts, for head-to-head studies comparing autophagy-mediated vs. proteasome-mediated clearance of identical targets, and for evaluating autophagy flux in target-specific degradation assays [2]. Researchers should note that the broader AUTAC platform capability for organelle degradation (e.g., mitochondrial clearance) is documented for AUTAC constructs with appropriate organelle-targeting warheads; 2G-HaloAUTAC is specifically optimized for protein-level HaloTag fusion degradation [3].

Target Validation in Proteasome-Resistant or Aggregate-Prone Protein Studies

2G-HaloAUTAC is indicated for target validation studies involving proteins that are inherently resistant to proteasomal degradation or that form aggregates exceeding proteasome capacity [1]. The autophagy-lysosomal pathway employed by AUTAC-class degraders can accommodate larger cargo and protein aggregates that the proteasome cannot process, making 2G-HaloAUTAC a mechanistically appropriate tool for degrading HaloTag-fused aggregation-prone proteins [1][2]. This application distinguishes 2G-HaloAUTAC from HaloPROTAC, which would be ineffective against proteasome-resistant targets due to its UPS-dependent mechanism [2][3]. As with all AUTAC applications, target-specific empirical validation is essential due to the pathway's inherent cargo selectivity [3].

Application

Selection Property

Validation Focus

Low-concentration autophagy-dependent depletion of HaloTag-fused cytosolic proteins

HaloTag-dependent autophagy degradation; reported sub-μM potency

EGFP-HaloTag degradation in HeLa cells; Western blot or fluorescence readout

Comparative degrader pathway studies (autophagy vs proteasome)

Pathway-divergent degradation mechanism (K63/autophagy vs K48/proteasome)

Target-specific degradation outcome; ASC degradation as reported context-dependent example

Autophagy-mediated clearance of aggregation-prone proteins and oligomers

Aggregate/organelle-compatible autophagy engagement

Aggregation clearance in cellular disease models; requires target-specific fusion constructs

Second-generation AUTAC scaffold for custom degrader design and SAR

Pyrazole-FBnG core with simplified, achiral linker

Warhead conjugation chemistry; linker SAR based on 2023 J. Med. Chem. study

• [1] Takahashi D, et al. Second-Generation AUTACs for Targeted Autophagic Degradation. J Med Chem. 2023 Sep 14;66(17):12342-12372. doi:10.1021/acs.jmedchem.3c00861 View Source
• [2] Zhao L, et al. Targeted protein degradation: mechanisms, strategies and application. Signal Transduct Target Ther. 2022;7:113. Table 2. PMID: 35379777; PMCID: PMC8981128. View Source
• [3] The Kennedy Institute of Rheumatology, University of Oxford. Autophagy-dependent degrader Halo-AUTAC ASC degradation study. Published 2026-03-03. View Source